Cas no 1805656-42-1 (Ethyl 3-cyano-2-difluoromethoxy-6-methoxyphenylacetate)

• Product Name: Ethyl 3-cyano-2-difluoromethoxy-6-methoxyphenylacetate
• CAS No: 1805656-42-1
• MF: C₁₃H₁₃F₂NO₄
• MW: 285.24343085289
• CID: 4944103
• Update Time: 2025-05-18

Ethyl 3-cyano-2-difluoromethoxy-6-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethoxy-6-methoxyphenylacetate

• Inchi： 1S/C13H13F2NO4/c1-3-19-11(17)6-9-10(18-2)5-4-8(7-16)12(9)20-13(14)15/h4-5,13H,3,6H2,1-2H3
• InChI Key： MJZSLXBOAXGNAD-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC=C(C=1CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 2.7
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 3-cyano-2-difluoromethoxy-6-methoxyphenylacetate

Comprehensive Overview of Ethyl 3-cyano-2-difluoromethoxy-6-methoxyphenylacetate (CAS No. 1805656-42-1)

Ethyl 3-cyano-2-difluoromethoxy-6-methoxyphenylacetate (CAS No. 1805656-42-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by its cyano, difluoromethoxy, and methoxy functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies and precision medicine.

The compound's molecular structure, featuring a phenylacetate backbone, allows for selective modifications, enabling its use in structure-activity relationship (SAR) studies. Its difluoromethoxy group, in particular, enhances metabolic stability—a critical factor in optimizing drug candidates, as highlighted in recent publications on fluorinated compounds. This property resonates with the current trend of incorporating fluorine atoms into bioactive molecules to improve pharmacokinetics, a topic frequently searched in medicinal chemistry forums and AI-driven drug design platforms.

In agrochemical applications, Ethyl 3-cyano-2-difluoromethoxy-6-methoxyphenylacetate serves as a precursor for herbicides and fungicides. Its methoxy and cyano substituents contribute to herbicidal activity, addressing the global need for sustainable crop protection solutions. This aligns with searches for eco-friendly pesticides and green chemistry alternatives, which dominate academic and industrial discussions. The compound’s role in catalytic asymmetric synthesis further underscores its relevance in modern organic methodologies, a hot topic in ACS journals and synthetic chemistry databases.

From a technical perspective, the synthesis of CAS No. 1805656-42-1 involves multi-step reactions, including esterification and electrophilic aromatic substitution, often optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure, reflecting the industry’s emphasis on quality control—a frequently searched term in pharmaceutical manufacturing circles. The compound’s stability under various pH conditions also makes it a candidate for formulation studies, another trending topic in drug delivery research.

As the scientific community pivots toward AI-augmented molecular design, compounds like Ethyl 3-cyano-2-difluoromethoxy-6-methoxyphenylacetate are increasingly modeled using machine learning algorithms to predict their bioactivity and synthetic pathways. This intersection of computational chemistry and experimental validation is a recurring theme in high-impact journals, catering to researchers seeking data-driven approaches in chemical innovation.

In conclusion, CAS No. 1805656-42-1 represents a nexus of pharmaceutical, agrochemical, and methodological advancements. Its structural complexity and functional diversity position it as a compound of enduring interest, bridging gaps between academic research and industrial applications. For those exploring fluorinated building blocks or multi-functional intermediates, this compound offers a compelling case study in modern chemical synthesis and application.